Cas no 1087784-78-8 (Tert-butyl 1-(hydroxymethyl)-3-azabicyclo[3.1.1]heptane-3-carboxylate)

• Product Name: Tert-butyl 1-(hydroxymethyl)-3-azabicyclo[3.1.1]heptane-3-carboxylate
• CAS No: 1087784-78-8
• MF: C₁₂H₂₁NO₃
• MW: 227.300043821335
• MDL: MFCD11100968
• CID: 4560260
• PubChem ID: 39871137
• Update Time: 2024-11-04

Tert-butyl 1-(hydroxymethyl)-3-azabicyclo[3.1.1]heptane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 1-(hydroxymethyl)-3-azabicyclo[3.1.1]heptane-3-carboxylate
• t-Butyl 1-(hydroxymethyl)-3-azabicyclo[3.1.1]heptane-3-carboxylate
• 1-(Hydroxymethyl)-3-azabicyclo[3.1.1]heptane-3-carboxylic acid tert-butyl ester
• EN300-7043157
• BS-42922
• SCHEMBL25369883
• F2147-5114
• 3-Boc-1-(hydroxymethyl)-3-azabicyclo[3.1.1]heptane
• 1087784-78-8
• SY324063
• EN300-88151
• tert-butyl1-(hydroxymethyl)-3-azabicyclo[3.1.1]heptane-3-carboxylate
• tert-butyl (1r,5r)-1-(hydroxymethyl)-3-azabicyclo[3.1.1]heptane-3-carboxylate
• CS-0079092
• MFCD11100968
• AKOS026717626
• Tert-butyl 1-(hydroxymethyl)-3-azabicyclo[3.1.1]heptane-3-carboxylate

• MDL： MFCD11100968
• Inchi： 1S/C12H21NO3/c1-11(2,3)16-10(15)13-6-9-4-12(5-9,7-13)8-14/h9,14H,4-8H2,1-3H3
• InChI Key： POCJKYARJWWJGO-UHFFFAOYSA-N
• SMILES： OCC12CN(C(=O)OC(C)(C)C)CC(C1)C2

Computed Properties

• Exact Mass: 227.15214353 g/mol
• Monoisotopic Mass: 227.15214353 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 227.30
• XLogP3: 1.1
• Topological Polar Surface Area: 49.8